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Compound of Interest

2-Hydroxy atorvastatin calcium
Compound Name: |
salt

Cat. No.: B12348133

Introduction

2-Hydroxy atorvastatin is an active metabolite of atorvastatin, a potent inhibitor of HMG-CoA
reductase, the rate-limiting enzyme in cholesterol biosynthesis.[1][2][3] Formed in the body via
the cytochrome P450 isoform CYP3A4, this metabolite is crucial for research into atorvastatin's
mechanism of action, pharmacokinetics, and potential off-target effects.[3] Proper preparation
of a stable, concentrated stock solution is the first critical step for accurate and reproducible
results in various in vitro and in vivo experimental settings. This document provides a detailed
protocol for the preparation, storage, and handling of 2-Hydroxy atorvastatin calcium salt
stock solutions.

Physicochemical Properties and Solubility

2-Hydroxy atorvastatin calcium salt is typically supplied as a white to off-white solid.[1] Its
solubility is a key factor in preparing stock solutions. While it is insoluble in agueous solutions
at pH 4 and below, it is freely soluble in methanol and soluble in Dimethyl sulfoxide (DMSO).[3]
[4] For research purposes, DMSO is the most common solvent for creating high-concentration
stock solutions.[1][2][3] Achieving higher concentrations in DMSO may require sonication or

slight adjustments to pH.[1]
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The following table summarizes the key quantitative data for 2-Hydroxy atorvastatin calcium

salt.

Parameter Value Reference(s)
o-hydroxy Atorvastatin, ortho-

Synonyms ] [3]
hydroxy Atorvastatin

CAS Number 265989-46-6 [1]1[2][3]

Molecular Formula Cs3H3s5FN20s6 * ¥2Ca [11[3]

Molecular Weight 594.69 g/mol [1]

Appearance White to off-white solid [1]

N 10 - 12.5 mg/mL (approx. 16.8

Solubility (DMSO) [1][2]
-21.0 mM)

Solubility (Methanol) Soluble [3]

] 4°C (short-term); -20°C (long-
Storage (Solid) term, = 4 years) [11[3]

-20°C for 1 month; -80°C for 6
Storage (In Solvent) [1][2]
months

Experimental Protocol: Preparation of 10 mM Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 2-Hydroxy atorvastatin
calcium salt in DMSO.

1. Materials and Equipment
e 2-Hydroxy atorvastatin calcium salt (solid powder)
e Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

e Analytical balance
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o Calibrated micropipettes and sterile tips

» Sterile microcentrifuge tubes or cryovials for aliquots

» Vortex mixer

e Sonicator bath (optional)

e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions

o Handle the solid powder and DMSO in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid contact with
skin and eyes.[5]

o Consult the Safety Data Sheet (SDS) for the specific compound and solvent before handling.

[5]16]

3. Workflow Diagram

Preparation
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Caption: Workflow for preparing 2-Hydroxy atorvastatin stock solution.
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. Step-by-Step Procedure
. Calculation:
Determine the desired concentration (e.g., 10 mM) and final volume (e.g., 1 mL).
Use the molecular weight (594.69 g/mol ) to calculate the required mass.
o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 594.69 g/mol = 0.5947 mg

o For practical purposes, it is easier to weigh a larger mass, such as 5.95 mg, and dissolve
it in 1 mL of DMSO to achieve a 10 mM solution.

. Preparation:

Before opening, allow the vial of 2-Hydroxy atorvastatin to equilibrate to room temperature to
prevent condensation.

Accurately weigh the calculated amount of the compound (e.g., 5.95 mg) and place it in a
sterile tube.

Add the calculated volume of DMSO (e.g., 1 mL) to the tube.
Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not dissolve completely, place the tube in a sonicator bath for 5-10
minutes.[1] Gentle warming can also be used, but avoid excessive heat.

Visually inspect the solution to ensure it is clear and free of any precipitate.
. Aliquoting and Storage:

Once the compound is fully dissolved, dispense the stock solution into smaller, single-use
aliquots in sterile cryovials or microcentrifuge tubes. This is critical to prevent degradation
from repeated freeze-thaw cycles.[1]
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o Clearly label each aliquot with the compound name, concentration, date, and solvent.

» Store the aliquots protected from light.[1] For short-term storage (up to 1 month), -20°C is
suitable. For long-term storage (up to 6 months), -80°C is recommended.[1][2]

5. Notes on Stability and Usage
» Stock solutions are stable for up to 6 months at -80°C and 1 month at -20°C.[1][2]

 When ready to use, thaw an aliquot at room temperature and briefly vortex before making
further dilutions into aqueous buffers or cell culture media.

e For in vivo experiments requiring different solvent systems, a DMSO stock can be used as a
starting point for further dilution into vehicles such as a mix of PEG300, Tween-80, and
saline, or corn oil.[1][7] It is recommended to prepare these final working solutions fresh on
the day of use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12348133#preparation-of-2-hydroxy-atorvastatin-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12348133#preparation-of-2-hydroxy-atorvastatin-stock-solution
https://www.benchchem.com/product/b12348133#preparation-of-2-hydroxy-atorvastatin-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12348133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12348133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

